Cas no 96187-78-9 (1-Propanone, 1-[4-(phenylthio)phenyl]-)

• Product Name: 1-Propanone, 1-[4-(phenylthio)phenyl]-
• CAS No: 96187-78-9
• MF: C₁₅H₁₄OS
• MW: 242.336062908173
• CID: 751528
• Update Time: 2023-08-03

1-Propanone, 1-[4-(phenylthio)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-[4-(phenylthio)phenyl]-
• 1-(4-phenylsulfanylphenyl)propan-1-one

• Inchi： 1S/C15H14OS/c1-2-15(16)12-8-10-14(11-9-12)17-13-6-4-3-5-7-13/h3-11H,2H2,1H3
• InChI Key： BEHFQPXRLXBATQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1C=CC(=CC=1)C(CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 237
• XLogP3: 4.3
• Topological Polar Surface Area: 42.4